Cas no 2649003-15-4 (1-bromo-3-(3-isocyanatopropyl)benzene)

• Product Name: 1-bromo-3-(3-isocyanatopropyl)benzene
• CAS No: 2649003-15-4
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 6504908
• PubChem ID: 84800325
• Update Time: 2025-06-30

1-bromo-3-(3-isocyanatopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(3-isocyanatopropyl)benzene
• 2649003-15-4
• EN300-1910571

• Inchi： 1S/C10H10BrNO/c11-10-5-1-3-9(7-10)4-2-6-12-8-13/h1,3,5,7H,2,4,6H2
• InChI Key： LQKXHFFFDGCSHS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCN=C=O

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-bromo-3-(3-isocyanatopropyl)benzene

1-Bromo-3-(3-Isocyanatopropyl)Benzene: A Comprehensive Overview

The compound 1-bromo-3-(3-isocyanatopropyl)benzene, identified by the CAS number CAS No. 2649003-15-4, is a significant aromatic compound with diverse applications in organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromine atom and an isocyanate group attached to a benzene ring, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of 1-bromo-3-(3-isocyanatopropyl)benzene in the development of advanced materials, particularly in the synthesis of polyurethanes and other polymeric systems. The isocyanate group in this compound plays a crucial role in forming strong covalent bonds, which are essential for creating durable and high-performance materials. Researchers have also explored its potential in click chemistry, where it serves as a key intermediate for constructing complex molecular architectures.

The synthesis of 1-bromo-3-(3-isocyanatopropyl)benzene typically involves multi-step reactions, including nucleophilic substitution and coupling processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the production of higher purity compounds. These improvements are critical for applications that demand precise control over molecular structures, such as in pharmaceuticals and agrochemicals.

In terms of physical properties, 1-bromo-3-(3-isocyanatopropyl)benzene exhibits a melting point of approximately -5°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF makes it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be enhanced through appropriate storage conditions.

The application of 1-bromo-3-(3-isocyanatopropyl)benzene extends beyond traditional organic synthesis into emerging fields such as nanotechnology and green chemistry. For instance, it has been utilized as a precursor for synthesizing nanoparticles with tailored surface properties, which find applications in catalysis and drug delivery systems. Additionally, its role in developing biodegradable polymers aligns with current trends toward more sustainable chemical processes.

From an environmental perspective, understanding the fate and transport of 1-bromo-3-(3-isocyanatopropyl)benzene in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under certain microbial activities. These insights are vital for developing strategies to mitigate any adverse environmental effects associated with its use.

In conclusion, 1-bromo-3-(3-isocyanatopropyl)benzene, with its unique structural features and versatile reactivity, continues to be a focal point in chemical research and industrial applications. Its ability to participate in diverse reaction mechanisms positions it as an invaluable tool for advancing modern chemistry across multiple disciplines.